(2S)-3-(4-hydroxyphenyl)-2-(pyridine-2-carbonylamino)propanoic acid

• IUPAC Name: (2S)-3-(4-hydroxyphenyl)-2-(pyridine-2-carbonylamino)propanoic acid
• InChI: InChI=1S/C15H14N2O4/c18-11-6-4-10(5-7-11)9-13(15(20)21)17-14(19)12-3-1-2-8-16-12/h1-8,13,18H,9H2,(H,17,19)(H,20,21)/t13-/m0/s1
• InChI Key: PNIXYBBKFSPZES-ZDUSSCGKSA-N
• Canonical SMILES: C1=CC=NC(=C1)C(=O)NC(CC2=CC=C(C=C2)O)C(=O)O
• Isomeric SMILES: C1=CC=NC(=C1)C(=O)N[C@@H](CC2=CC=C(C=C2)O)C(=O)O
• Molecular Formula: C15H14N2O4
• Molecular Weight: 286.28 g/mol

Description

(2S)-3-(4-hydroxyphenyl)-2-(pyridine-2-carbonylamino)propanoic acid, commonly known as PHPP, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. PHPP is a derivative of tyrosine and is a potent inhibitor of the enzyme tyrosine hydroxylase, which is responsible for the synthesis of catecholamines such as dopamine, norepinephrine, and epinephrine.

Mechanism of Action

PHPP inhibits tyrosine hydroxylase by binding to the active site of the enzyme and preventing the conversion of tyrosine to L-DOPA. This, in turn, leads to a decrease in the synthesis of catecholamines such as dopamine, norepinephrine, and epinephrine.
Biochemical and Physiological Effects:
PHPP has been shown to have various biochemical and physiological effects. In the central nervous system, PHPP has been shown to decrease the levels of dopamine and norepinephrine, which are neurotransmitters that play a crucial role in the regulation of mood, behavior, and cognitive function. In the cardiovascular system, PHPP has been shown to decrease the levels of norepinephrine, which is a vasoconstrictor that increases blood pressure. In the immune system, PHPP has been shown to decrease the levels of norepinephrine, which is a neurotransmitter that can modulate the activity of immune cells.

Advantages and Limitations for Lab Experiments

PHPP has several advantages for lab experiments, such as its high potency and specificity for tyrosine hydroxylase. However, PHPP also has some limitations, such as its low solubility in water and its potential toxicity at high concentrations.

Future Directions

PHPP has several potential future directions, such as its use as a therapeutic agent for various diseases such as Parkinson's disease, hypertension, and cancer. PHPP could also be used to study the role of catecholamines in various physiological and pathological conditions. Further research is needed to explore the full potential of PHPP and its applications in various fields.

Synthesis Methods

PHPP is a synthetic compound that can be synthesized using various methods. One of the most commonly used methods involves the reaction of tyrosine with pyridine-2-carbonyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with hydroxylamine hydrochloride to obtain PHPP.

Scientific Research Applications

PHPP has been extensively studied for its potential applications in various fields such as neuroscience, pharmacology, and biochemistry. PHPP is a potent inhibitor of tyrosine hydroxylase, which makes it a valuable tool for studying the role of catecholamines in various physiological and pathological conditions. PHPP has been used to study the effects of catecholamines on the central nervous system, cardiovascular system, and immune system.